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Compound of Interest

Compound Name: Dolutegravir-d5

Cat. No.: B10788533 Get Quote

Dolutegravir-d5, a deuterated analog of the potent antiretroviral agent Dolutegravir, serves as

a critical internal standard for the precise quantification of Dolutegravir in biological matrices.[1]

[2] This guide provides an in-depth overview of its safety profile, physicochemical properties,

and mechanism of action, tailored for researchers, scientists, and drug development

professionals.

Section 1: Safety Data
The Safety Data Sheet (SDS) for Dolutegravir-d5 indicates that the substance is not classified

as hazardous according to the Globally Harmonized System (GHS).[3] However, standard

precautions for handling chemical substances should always be observed. In contrast, the non-

deuterated form, Dolutegravir, is classified as harmful if swallowed, causing skin and serious

eye irritation, and may cause respiratory irritation.[4] It is also very toxic to aquatic life with long-

lasting effects.[4][5] Given the structural similarity, it is prudent to handle Dolutegravir-d5 with

care, assuming a similar hazard profile.

Table 1: Hazard Identification and Precautionary Measures
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Hazard Class
Classification
(Dolutegravir)

Precautionary Statements
(Recommended for
Dolutegravir-d5)

Acute Oral Toxicity Harmful if swallowed[4]

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

Skin Corrosion/Irritation Causes skin irritation[4]

P264: Wash hands thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352: IF ON

SKIN: Wash with plenty of

water. P321: Specific treatment

(see supplemental first aid

instruction on this label).

P332+P313: If skin irritation

occurs: Get medical

advice/attention. P362+P364:

Take off contaminated clothing

and wash it before reuse.

Serious Eye Damage/Irritation Causes serious eye irritation[4] P264: Wash hands thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Specific Target Organ Toxicity
May cause respiratory

irritation[4]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a

POISON CENTER or

doctor/physician if you feel

unwell. P403+P233: Store in a

well-ventilated place. Keep

container tightly closed. P405:

Store locked up.

Hazardous to the Aquatic

Environment

Very toxic to aquatic life with

long lasting effects[4][5]

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

Table 2: Fire-Fighting and Accidental Release Measures
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Measure Protocol

Suitable Extinguishing Media
Dry chemical, carbon dioxide (CO2), water

spray, or alcohol-resistant foam.[6]

Specific Hazards

May produce toxic fumes of carbon monoxide,

carbon dioxide, hydrogen fluoride, and nitrogen

oxides upon combustion.[6]

Personal Precautions

Wear self-contained breathing apparatus and

full protective gear. Avoid dust formation and

ensure adequate ventilation.[6][7]

Environmental Precautions
Prevent product from entering drains or

waterways.[6]

Containment and Cleaning
Sweep up and shovel into suitable containers

for disposal.[6]

Section 2: Physicochemical and Pharmacokinetic
Properties
Dolutegravir-d5 is primarily utilized as an internal standard in analytical chemistry, particularly

in mass spectrometry-based assays, for the quantification of Dolutegravir.[2]

Table 3: Physicochemical Properties of Dolutegravir-d5

Property Value

Chemical Formula C₂₀H₁₄D₅F₂N₃O₅[2]

Molecular Weight 424.4 g/mol [2]

CAS Number 2249814-82-0[8]

Appearance Crystalline Solid

Solubility
DMF: 5 mg/ml; DMSO: 2.5 mg/ml; Ethanol:

Slightly Soluble[2]

Storage Recommended storage at -20°C.[1]
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Table 4: Pharmacokinetic Parameters of Dolutegravir (Non-Deuterated)

Parameter Value

Bioavailability Oral

Protein Binding >98.9%[9]

Metabolism
Primarily via glucuronidation by UGT1A1 and to

a lesser extent by oxidation via CYP3A4.[9][10]

Volume of Distribution (Vd) 17.4 L[9]

Peak Plasma Concentration 2 to 3 hours post-dose[9]

Section 3: Mechanism of Action and Biological
Activity
Dolutegravir is a second-generation HIV-1 integrase strand transfer inhibitor (INSTI).[10][11] It

potently blocks the essential step of integrating the viral DNA into the host cell's genome,

thereby halting the viral replication cycle.[9][12] This is achieved by binding to the active site of

the HIV integrase enzyme and chelating the two magnesium ions (Mg²⁺) that are crucial for its

catalytic activity.[12][13]

Table 5: In Vitro Biological Activity of Dolutegravir (Non-Deuterated)
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Parameter Value Cell Type/Assay

IC₅₀ (HIV-1 Integrase Strand

Transfer)
2.7 nM[1][8] In vitro enzyme assay

EC₅₀ (HIV-1 Replication) 0.51 nM[1][8]
Peripheral Blood Mononuclear

Cells (PBMCs)

EC₅₀ (Resistant Strains) 3.6 - 5.8 nM[8]
HIV-1 Y143R, N155H, and

G140S/Q148H mutants

CC₅₀ (Cytotoxicity)

189 µM (unstimulated

PBMCs), 52 µM (stimulated

PBMCs)[1][2]

PBMCs

Therapeutic Index >9,400[1][2]

The primary mechanism of action of Dolutegravir involves the disruption of the HIV-1 replication

cycle at the integration step.

Host Cell
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Caption: Mechanism of Dolutegravir action on HIV-1 integrase.
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Section 4: Experimental Protocols
Dolutegravir-d5 is intended for use as an internal standard for the quantification of

Dolutegravir by Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-

MS).[1][2]

The following provides a generalized workflow for the use of Dolutegravir-d5 in a bioanalytical

method. Specific parameters such as sample preparation, chromatographic conditions, and

mass spectrometer settings must be optimized for the specific matrix and instrumentation used.
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Caption: General workflow for LC-MS/MS quantification.
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Protocol Steps:

Preparation of Standards and Quality Controls: Prepare calibration standards and quality

control samples by spiking known concentrations of Dolutegravir into a blank biological

matrix.

Sample Preparation:

To a known volume of the biological sample (and standards/QCs), add a precise amount

of Dolutegravir-d5 solution of a known concentration.

Perform an extraction procedure to isolate the analyte and internal standard from matrix

components. Common techniques include solid-phase extraction (SPE), liquid-liquid

extraction (LLE), or protein precipitation (PPT).

The extracted sample is typically evaporated to dryness and then reconstituted in a

solvent compatible with the LC mobile phase.

LC-MS/MS Analysis:

Inject the reconstituted sample into an LC system for chromatographic separation of

Dolutegravir and Dolutegravir-d5 from other components.

The eluent from the LC is introduced into a mass spectrometer. Detection is typically

performed using multiple reaction monitoring (MRM) mode, where specific precursor-to-

product ion transitions for both Dolutegravir and Dolutegravir-d5 are monitored.

Data Analysis:

Integrate the peak areas for both Dolutegravir and Dolutegravir-d5.

Calculate the ratio of the peak area of Dolutegravir to the peak area of Dolutegravir-d5.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of Dolutegravir in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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This technical guide provides a comprehensive overview of the safety, properties, and

application of Dolutegravir-d5. Researchers should always refer to the most current SDS

provided by the supplier and perform their own risk assessments before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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